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Compound of Interest

Compound Name: 5-Amino-2,4-dichlorophenol

Cat. No.: B1266657

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Amino-2,4-dichlorophenol, a versatile
chemical compound with significant applications across various scientific and industrial sectors.
This document details its chemical identity, properties, and primary uses, with a focus on
information relevant to research and development.

Chemical Identification
e CAS Number: 39489-79-7[1][2]

e Synonyms: 2,4-Dichloro-5-hydroxyaniline, 2,4-Dichloro-5-aminophenol[1][2]

Chemical and Physical Properties

The following table summarizes the key quantitative data for 5-Amino-2,4-dichlorophenol.
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Property Value Source
Molecular Formula C6H5CI2NO [1112]
Molecular Weight 178.02 g/mol [1]
Melting Point 133-137 °C

Physical Form Solid

Assay Purity 97%

PubChem CID 101471 [1][2]
MDL Number MFCD00186187 [1]

A hydrochloride form of this compound also exists with the CAS number 197178-93-1.[3][4]

Applications and Uses

5-Amino-2,4-dichlorophenol is a key intermediate in various synthesis processes. Its unique
dichlorophenol structure enhances its reactivity, making it a valuable component in several
fields.[1]

e Dye and Pigment Synthesis: It is a crucial intermediate in the manufacturing of dyes and
pigments, particularly for the textile industry, where it contributes to the formation of stable
and vibrant colorants.[1]

o Pharmaceutical Development: This compound serves as an intermediate in the synthesis of
various pharmaceuticals, notably in the development of anti-inflammatory and analgesic
drugs.[1]

o Analytical Chemistry: It is employed as a reagent in analytical methods, such as the
development of colorimetric assays for detecting and quantifying phenolic compounds.[1]
This is beneficial for applications like environmental monitoring and quality control.[1]

o Agricultural Formulations: The compound is utilized in the formulation of herbicides and
fungicides.[1]
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o Material Science: It is explored in the development of polymers and coatings to enhance
material properties like durability and environmental resistance.[1]
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Caption: Key application areas of 5-Amino-2,4-dichlorophenol.

Experimental Protocols

Detailed experimental protocols for the synthesis and use of 5-Amino-2,4-dichlorophenol are
proprietary and specific to the desired end-product. However, a general understanding of its
role as an intermediate can be gathered from related synthesis literature. For instance, the
preparation of dichlorophenol isomers often involves the chlorination of phenol or o-
chlorophenol.[5] More specifically, the synthesis of 2,6-dichlorophenol can be achieved through
methods like the chlorination of phenol or the decarboxylation of 3,5-dichloro-4-hydroxybenzoic
acid.[6] These examples illustrate the types of chemical transformations that dichlorophenol
structures undergo, which are analogous to the reactions involving 5-Amino-2,4-
dichlorophenol in its various applications.

Safety and Handling

5-Amino-2,4-dichlorophenol is classified as a hazardous substance and requires careful
handling.

e GHS Hazard Statements: H301 (Toxic if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).[2]

» Signal Word: Danger[2]
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e Personal Protective Equipment (PPE): It is recommended to use a dust mask (type N95 or
equivalent), eye shields, and chemical-resistant gloves when handling this compound.

» Storage: Store in a cool, dry place, typically at 0-8°C.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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